2-[(4-chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclopropane-1-carboxylic acid, Mixture of diastereomers

• CAS No.: 1572418-25-7
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.7

Description

2-[(4-Chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclopropane-1-carboxylic acid is a complex organic compound characterized by its unique structure, which includes a chloro-substituted indenyl group attached to a cyclopropane ring This compound exists as a mixture of diastereomers, meaning it has multiple stereoisomers that are not mirror images of each other

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the indenyl core One common approach is the cyclization of a suitable precursor, such as a halo-aryl compound, to form the indenyl structure

Industrial Production Methods: In an industrial setting, the synthesis of this compound may be optimized for large-scale production. This involves the use of high-throughput reactors and advanced purification techniques to ensure the production of high-purity diastereomeric mixtures. Continuous flow chemistry and automated synthesis platforms can also be employed to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The presence of the chloro group and the cyclopropane ring makes it a versatile substrate for different chemical transformations.

Common Reagents and Conditions:

• Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used to oxidize the compound.

• Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles, such as amines or alcohols, under appropriate conditions.

Major Products Formed: The reactions can yield a variety of products, including oxidized derivatives, reduced forms, and substituted analogs. These products can be further modified or used as intermediates in the synthesis of more complex molecules.

Scientific Research Applications

This compound has several applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry.

• Chemistry: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

• Biology: The compound can be used as a probe to study biological systems, such as enzyme inhibition or receptor binding assays.

• Medicine: Potential therapeutic applications include the development of new drugs targeting various diseases, such as cancer or infectious diseases.

• Industry: It can be used in the production of advanced materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For example, in drug development, it may interact with molecular targets such as enzymes or receptors, leading to a biological response. The exact pathways involved would need to be elucidated through detailed biochemical studies.

Comparison with Similar Compounds

• Indole Derivatives: These compounds share structural similarities with the indenyl group in the target compound and have various biological activities.

• Cyclopropane Derivatives:

Uniqueness: The combination of the chloro-substituted indenyl group and the cyclopropane ring makes this compound distinct from other similar compounds

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